Cas no 1805134-41-1 (Methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate)

• Product Name: Methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate
• CAS No: 1805134-41-1
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4973537
• Update Time: 2025-05-22

Methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-11(15)4-9-8(5-12)2-7(6-14)3-10(9)13/h2-3H,4-5H2,1H3
• InChI Key： GKIAZOCDRMCKMM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CBr)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate

Methyl 2-Bromo-6-Bromomethyl-4-Cyanophenylacetate: A Comprehensive Overview

Methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate, with the CAS number 1805134-41-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its intricate structure, is a derivative of phenylacetate with multiple substituents, including bromine atoms and a cyano group. The presence of these functional groups imparts unique chemical properties, making it a valuable compound for various applications.

The molecular structure of methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate is defined by a benzene ring substituted with three key groups: a bromine atom at position 2, a bromomethyl group at position 6, and a cyano group at position 4. Additionally, the acetate group is attached to the benzene ring via an oxygen atom. This arrangement creates a molecule with high reactivity due to the electron-withdrawing effects of the cyano and bromine groups. Recent studies have highlighted the potential of this compound in synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups can act as binding sites for metal ions.

The synthesis of methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by substitution reactions to introduce the bromine and cyano groups. The process requires precise control over reaction conditions, including temperature and catalyst selection, to ensure high yields and purity. Researchers have recently explored green chemistry methods to synthesize this compound, aiming to reduce environmental impact while maintaining efficiency.

In terms of applications, methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate has shown promise in drug discovery efforts. Its structure resembles certain bioactive molecules, making it a potential lead compound for developing new pharmaceutical agents. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting its potential as an anti-inflammatory or anti-cancer agent. Furthermore, its role as an intermediate in organic synthesis has been pivotal in constructing more complex molecules with therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate with greater accuracy. Quantum mechanical calculations have revealed that the cyano group significantly alters the electron density distribution across the molecule, enhancing its ability to participate in π-interactions. This insight has been instrumental in designing experiments to study its behavior in different chemical environments.

The toxicity profile of methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate is another area of active research. Preliminary studies indicate that it exhibits moderate cytotoxicity against certain cancer cell lines, which aligns with its potential use in oncology. However, further investigations are required to fully understand its safety profile and mechanisms of action before it can be considered for clinical applications.

In conclusion, methyl 2-bromo-6-bromomethyl-4-cyanophenylacetate (CAS No.: 1805134-41-1) is a versatile compound with a rich structural complexity that offers numerous opportunities for research and development. Its unique combination of functional groups makes it a valuable tool in organic synthesis, materials science, and drug discovery. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing chemical science.